Cas no 110356-26-8 (1H-Pyrazole-3-carboxylicacid, 4-(4-methoxyphenyl)-)
110356-26-8 structure
Product Name:1H-Pyrazole-3-carboxylicacid, 4-(4-methoxyphenyl)-
CAS No:110356-26-8
MF:C11H10N2O3
MW:218.20870256424
CID:135036
PubChem ID:57346689
Update Time:2025-04-19
1H-Pyrazole-3-carboxylicacid, 4-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylicacid, 4-(4-methoxyphenyl)-
- Pyrazole-3(or5)-carboxylic acid, 4-(p-methoxyphenyl)- (6CI)
- 4-(4-methoxyphenyl)-1H-Pyrazole-3-carboxylic acid
- 4-(4-methoxyphenyl)-1H-pyrazole-5-carboxylic acid
- 110356-26-8
- SCHEMBL9353501
- MFCD20486376
- DTXSID10721234
- FT-0748434
-
- Inchi: 1S/C11H10N2O3/c1-16-8-4-2-7(3-5-8)9-6-12-13-10(9)11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)
- InChI Key: PEGBIINWSZRAKN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1C=NNC=1C(=O)O
Computed Properties
- Exact Mass: 218.06914219g/mol
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 75.21000
- LogP: 1.78350
1H-Pyrazole-3-carboxylicacid, 4-(4-methoxyphenyl)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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